Cas no 444557-26-0 (2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide)

• Product name: 2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide
• CAS No: 444557-26-0
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 5460448
• PubChem ID: 2062188

2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-(2-furylmethyl)-3-(4-hydroxyphenyl)prop-2-enamide
• (E)-2-cyano-N-(furan-2-ylmethyl)-3-(4-hydroxyphenyl)prop-2-enamide
• (2E)-2-cyano-N-(furan-2-ylmethyl)-3-(4-hydroxyphenyl)prop-2-enamide
• STL445431
• Z44317254
• 2-cyano-N-[(furan-2-yl)methyl]-3-(4-hydroxyphenyl)prop-2-enamide
• (2E)-2-cyano-N-[(furan-2-yl)methyl]-3-(4-hydroxyphenyl)prop-2-enamide
• 2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide

• Inchi： 1S/C15H12N2O3/c16-9-12(8-11-3-5-13(18)6-4-11)15(19)17-10-14-2-1-7-20-14/h1-8,18H,10H2,(H,17,19)/b12-8+
• InChI Key： BXXOIYFXAIOXCO-XYOKQWHBSA-N
• SMILES： O1C=CC=C1CNC(/C(/C#N)=C/C1C=CC(=CC=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 416
• Topological Polar Surface Area: 86.3
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide

Comprehensive Overview of 2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide (CAS No. 444557-26-0)

The compound 2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide (CAS No. 444557-26-0) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its distinctive combination of a cyano group, furan ring, and hydroxyphenyl moiety makes it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications due to its electron-withdrawing and hydrogen-bonding capabilities, which are critical for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide has surged, driven by their utility in drug discovery and agrochemical development. The presence of the furan ring in this compound is noteworthy, as furan derivatives are known for their antimicrobial and anti-inflammatory properties. Meanwhile, the 4-hydroxyphenyl group contributes to its potential antioxidant activity, a hot topic in health and wellness research. These attributes align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly alternatives to traditional chemical processes.

From a synthetic perspective, CAS No. 444557-26-0 serves as a valuable building block for constructing more complex architectures. Its α,β-unsaturated carbonyl system allows for Michael addition reactions, while the cyano group can participate in nucleophilic substitutions. Such reactivity is highly sought after in the development of pharmaceutical intermediates and functional materials. Additionally, the compound’s solubility profile makes it suitable for various solvent systems, further enhancing its applicability in industrial and academic settings.

The growing interest in bioactive small molecules has led to increased searches for compounds like 2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide. Frequently asked questions include its synthesis methods, physicochemical properties, and potential therapeutic applications. For instance, could this compound be a candidate for neuroprotective agents or anticancer drugs? While preliminary studies are promising, further research is needed to explore its full potential. The compound’s molecular weight and logP value also make it a subject of interest in computational chemistry and QSAR modeling.

Another area of exploration is the compound’s role in material science. The conjugated system formed by its furan and phenyl groups suggests possible applications in organic electronics, such as OLEDs or sensors. Researchers are investigating whether its fluorescence properties could be harnessed for bioimaging or environmental monitoring. These interdisciplinary applications highlight the compound’s versatility and relevance in cutting-edge scientific endeavors.

In summary, 2-cyano-N-(furan-2-yl)methyl-3-(4-hydroxyphenyl)prop-2-enamide (CAS No. 444557-26-0) is a multifaceted compound with significant potential across multiple domains. Its structural features, combined with emerging trends in drug discovery and advanced materials, position it as a key subject of ongoing research. As the scientific community continues to uncover its properties and applications, this compound is likely to remain a focal point in both academic and industrial laboratories.